PI3-Kinase alpha Inhibitor 2 (hydrochloride)
PI3-Kinase alpha Inhibitor 2 (hydrochloride)
PI3-Kinase α (PI3Kα) inhibitor 2 is an inhibitor of PI3K p110α (IC50 = 2 nM in an enzyme assay). It is selective for p110α over p110β, p110γ, and PI3K C2β (IC50s = 16, 660, and 220 nM, respectively). It also inhibits mammalian target of rapamycin (mTOR; IC50 = 49 nM). PI3Kα inhibitor 2 inhibits proliferation in A375 melanoma cells with an IC50 value of 0.58 μM.
Brand Name:
Vulcanchem
CAS No.:
1188890-32-5
VCID:
VC21237425
InChI:
InChI=1S/C16H15N3O2S.2ClH/c20-12-3-1-2-11(10-12)15-17-13-4-9-22-14(13)16(18-15)19-5-7-21-8-6-19;;/h1-4,9-10,20H,5-8H2;2*1H
SMILES:
C1COCCN1C2=NC(=NC3=C2SC=C3)C4=CC(=CC=C4)O.Cl.Cl
Molecular Formula:
C16H17Cl2N3O2S
Molecular Weight:
386.3 g/mol
PI3-Kinase alpha Inhibitor 2 (hydrochloride)
CAS No.: 1188890-32-5
Cat. No.: VC21237425
Molecular Formula: C16H17Cl2N3O2S
Molecular Weight: 386.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | PI3-Kinase α (PI3Kα) inhibitor 2 is an inhibitor of PI3K p110α (IC50 = 2 nM in an enzyme assay). It is selective for p110α over p110β, p110γ, and PI3K C2β (IC50s = 16, 660, and 220 nM, respectively). It also inhibits mammalian target of rapamycin (mTOR; IC50 = 49 nM). PI3Kα inhibitor 2 inhibits proliferation in A375 melanoma cells with an IC50 value of 0.58 μM. |
|---|---|
| CAS No. | 1188890-32-5 |
| Molecular Formula | C16H17Cl2N3O2S |
| Molecular Weight | 386.3 g/mol |
| IUPAC Name | 3-(4-morpholin-4-ylthieno[3,2-d]pyrimidin-2-yl)phenol;dihydrochloride |
| Standard InChI | InChI=1S/C16H15N3O2S.2ClH/c20-12-3-1-2-11(10-12)15-17-13-4-9-22-14(13)16(18-15)19-5-7-21-8-6-19;;/h1-4,9-10,20H,5-8H2;2*1H |
| Standard InChI Key | WPSXNMUJNQUDND-UHFFFAOYSA-N |
| SMILES | C1COCCN1C2=NC(=NC3=C2SC=C3)C4=CC(=CC=C4)O.Cl.Cl |
| Canonical SMILES | C1COCCN1C2=NC(=NC3=C2SC=C3)C4=CC(=CC=C4)O.Cl.Cl |
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